Cas no 82476-21-9 (bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid)

• Product Name: bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid
• CAS No: 82476-21-9
• MF: C₂₇H₂₅O₇PS₂
• MW: 556.586966276169
• CID: 6443645
• Update Time: 2025-11-01

bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid Chemical and Physical Properties

Names and Identifiers

• bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid
• (bis((4-methoxyphenyl)sulfonyl)methylene)(hydroxy)diphenyl-lambda5-phosphane
• Phosphorane, [bis[(4-methoxyphenyl)sulfonyl]methylene]hydroxydiphenyl- (9CI)

• Inchi： 1S/C27H25O7PS2/c1-33-21-13-17-25(18-14-21)36(29,30)27(37(31,32)26-19-15-22(34-2)16-20-26)35(28,23-9-5-3-6-10-23)24-11-7-4-8-12-24/h3-20,28H,1-2H3
• InChI Key： VUIZBBPIODVRGW-UHFFFAOYSA-N
• SMILES： P(=C(S(C1=CC=C(OC)C=C1)(=O)=O)S(C1=CC=C(OC)C=C1)(=O)=O)(O)(C1=CC=CC=C1)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid

Introduction to Bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous Acid (CAS No. 82476-21-9)

Bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid, with the chemical formula C₂₄H₂₀O₆S₂P and a CAS number of 82476-21-9, is a sophisticated organophosphorus compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its Bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular architecture of this compound consists of two 4-methoxybenzenesulfonyl groups attached to a central phosphorus atom, which is further connected to two phenyl groups through a methylidene bridge. This particular arrangement imparts a high degree of steric hindrance and electronic tunability, making it an attractive candidate for further functionalization. The presence of multiple reactive sites, including the sulfonyl and phosphinous acid functionalities, allows for diverse chemical transformations that can be exploited in drug discovery and material science applications.

In recent years, there has been a growing interest in the development of novel organophosphorus compounds due to their potential applications in medicinal chemistry. The Bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid has been studied extensively for its role in the synthesis of complex organic molecules. Its ability to act as a chiral auxiliary or a ligand in catalytic systems has opened up new avenues for asymmetric synthesis and enantioselective transformations.

One of the most compelling aspects of this compound is its utility in the development of new pharmaceuticals. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards biological targets. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory pathways. The methoxy substituents on the aromatic rings contribute to solubility and metabolic stability, while the sulfonyl groups provide additional sites for hydrogen bonding interactions with biological targets.

The synthesis of Bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of phosphorous ylides, which are then reacted with appropriate sulfonylation agents to introduce the sulfonyl groups. The final step involves the formation of the methylidene bridge through deprotonation and subsequent coupling reactions. Advanced techniques such as transition metal catalysis have been employed to optimize yield and purity.

The chemical properties of this compound have also made it a valuable tool in materials science. Its ability to form coordination complexes with metals has been exploited in the development of novel catalysts and luminescent materials. The presence of multiple sulfur atoms provides excellent chelating capabilities, allowing for stable complexes with various transition metals. These complexes have shown promise in applications ranging from photocatalysis to sensor technology.

In conclusion, Bis(4-methoxybenzenesulfonyl)methylidenediphenylphosphinous acid (CAS No. 82476-21-9) is a versatile organophosphorus compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and researchers working on cutting-edge chemical innovations. As our understanding of its properties continues to grow, we can expect to see even more innovative applications emerging from this remarkable compound.